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Compound Focus: 2-(Vinyloxy)ethanol

CAS No.: 764-48-7

Cat. No.: S563808

Experimental Protocol for Vinylation

The table below details the key experimental conditions and steps for the vinylation process as described in

the patent [1].

Aspect Detailed Methodology & Parameters

General Reacting acetylene with ethylene glycol in the presence of an alkaline catalyst under

Reaction pressure to form the divinyl ether.

Catalyst Alkali metal hydroxides (e.g., sodium or potassium hydroxide). Concentration: 10-

System 50% by weight of the alcohol (ethylene glycol) used. The catalyst is dissolved in the
glycol before reaction.

Solvent Use An inert organic solvent (e.g., tetrahydrofuran, dioxane, dimethyl ether,
diethoxyethane) is used. It acts as a diluent and absorbs acetylene, facilitating
reaction in the liquid phase. Ratio: 1-4 parts solvent per part of ethylene glycol.

Acetylene Reaction is carried out under elevated acetylene pressure. Typical range is 10 to

Pressure 30 atmospheres.
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Aspect Detailed Methodology & Parameters
Temperature Temperature is maintained between 140°C to 180°C. The exothermic reaction
Control requires cooling to maintain this range.

| Reaction Setup & Procedure | 1. Charge the reactor: Load with ethylene glycol, catalyst, and solvent. 2.
Purge and pressurize: Evacuate air, fill with nitrogen, then pressurize with acetylene. 3. Initiate reaction:
Heat with agitation while continuously supplying acetylene to maintain pressure. 4. Monitor and cool:
Control temperature with cooling as the reaction proceeds. 5. Terminate and recover: Stop after acetylene
absorption ceases, cool, and recover the crude product mixture. | | Product Recovery | The reaction mixture
is acidified (e.g., with phosphoric acid) to neutralize the catalyst. The product is then isolated through

fractional distillation. |

This process workflow can be visualized as follows:
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@Reaction S@

Charge Reactor with:
* Ethylene Glycol
* Catalyst (KOH/NaOH)
* Inert Solvent

Purge Air with Nitrogen
Pressurize with Acetylene

Heat to 140-180°C
with Agitation

Control Temperature
with Cooling
Maintain Acetylene Pressure

Monitor Acetylene
Absorption Rate
bsorption Ceases
Acidify Mixture to
Neutralize Catalyst
Fractional Distillation
to Isolate Product

l
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Troubleshooting Common Experimental Issues

Here are some frequently encountered problems and their solutions, based on the process description.

Problem Possible Causes Recommended Solutions

Low Acetylene Insufficient catalyst; Low Increase catalyst concentration (within 10-50%

Absorption | Slow pressure; Incorrect wt.); Increase acetylene pressure (towards 30

Reaction temperature; Inefficient atm.); Ensure temperature is in 140-180°C
mixing. range; Check agitator efficiency.

Product Excessive local heating; Ensure efficient cooling and temperature

Decomposition or Temperature too high; control; Avoid exceeding 180°C; Optimize

Coloration Catalyst concentration too catalyst amount; Use an inert solvent as a
high. diluent to moderate reaction [1].

Low Yield of Divinyl Formation of mono-vinyl Use a molar excess of acetylene; Ensure

Ether ether; Incomplete reaction; complete reaction by monitoring absorption;
Losses during distillation. Optimize fractional distillation parameters for

separation.

Safety Hazard: Uncontrolled exothermic Never use copper or high-copper-content

Pressure reaction; Acetylene alloys in the reactor system. Always purge the

Fluctuations decomposition risk. system with nitrogen before introducing

acetylene to eliminate air/oxygen [1].

Key Technical Notes for Researchers

¢ Solvent Role: The inert solvent is not just a diluent. It absorbs large quantities of acetylene, ensuring
a high concentration is available in the liquid phase for reaction, which is key to achieving a
satisfactory yield and reaction rate [1].
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e Material of Construction: Due to the extreme shock-sensitive nature of acetylene in contact with
certain metals, the reactor and all wetted parts must be made of copper-free materials, such as
stainless steel [1].

¢ Analytical Confirmation: The success of the reaction and the purity of the product (divinyl ether of
ethylene glycol) should be confirmed by standard analytical techniques like Gas Chromatography
(GC) and Nuclear Magnetic Resonance (NMR) spectroscopy, which are implied as part of the product
characterization process [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://patents.google.com/patent/US2969395A/en
https://patents.google.com/patent/US2969395A/en
https://www.smolecule.com/products/s563808?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US2969395A/en
https://www.smolecule.com/products/b563808#optimizing-yield-vinylation-ethylene-glycol-acetylene
https://www.smolecule.com/products/b563808#optimizing-yield-vinylation-ethylene-glycol-acetylene
https://www.smolecule.com/products/b563808#optimizing-yield-vinylation-ethylene-glycol-acetylene
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s563808?utm_src=pdf-bulk
https://www.smolecule.com/products/s563808?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s563808?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

